![molecular formula C15H16N2O2S2 B6539936 N'-[3-(methylsulfanyl)phenyl]-N-[2-(thiophen-3-yl)ethyl]ethanediamide CAS No. 1060227-23-7](/img/structure/B6539936.png)
N'-[3-(methylsulfanyl)phenyl]-N-[2-(thiophen-3-yl)ethyl]ethanediamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[3-(methylsulfanyl)phenyl]-N-[2-(thiophen-3-yl)ethyl]ethanediamide, also known as S-methylthiophenethylenediamide (SMTPD), is an organosulfur compound that has been studied for its potential applications in drug development, biochemistry, and physiology. SMTPD is a small molecule that has been shown to have a wide range of biological activities, including anti-inflammatory, anti-oxidative, and anti-cancer effects. It has also been studied for its potential therapeutic effects on a variety of diseases, such as Alzheimer's disease, Parkinson's disease, and stroke.
Scientific Research Applications
SMTPD has been studied for its potential applications in drug development, biochemistry, and physiology. It has been shown to possess anti-inflammatory, anti-oxidative, and anti-cancer effects, and has been studied for its potential therapeutic effects on a variety of diseases, such as Alzheimer's disease, Parkinson's disease, and stroke. It has also been studied for its potential use in the treatment of neurological disorders, such as depression and anxiety.
Mechanism of Action
The exact mechanism of action of SMTPD is not yet fully understood. However, it is believed to act by modulating the activity of several enzymes and proteins involved in the regulation of inflammation, oxidative stress, and cancer. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory mediators. Additionally, it has been shown to inhibit the activity of inducible nitric oxide synthase (iNOS), an enzyme involved in the production of nitric oxide, which is an important mediator of inflammation.
Biochemical and Physiological Effects
SMTPD has been shown to possess a wide range of biochemical and physiological effects. In vitro studies have demonstrated that it has anti-inflammatory, anti-oxidative, and anti-cancer effects. Additionally, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), both of which are involved in the production of pro-inflammatory mediators. In vivo studies have shown that SMTPD has neuroprotective effects and can improve cognitive function in animal models of Alzheimer's disease, Parkinson's disease, and stroke.
Advantages and Limitations for Lab Experiments
SMTPD has several advantages and limitations for lab experiments. One of the main advantages of using SMTPD is that it is a small molecule, which makes it easy to synthesize and purify. Additionally, it has a wide range of biological activities, which makes it a useful tool for studying a variety of diseases. However, it is important to note that the exact mechanism of action of SMTPD is not yet fully understood, and further research is needed to elucidate its exact mode of action. Additionally, the safety and efficacy of SMTPD in humans has not yet been established, and further clinical trials are needed to evaluate its potential therapeutic effects.
Future Directions
The potential future directions for SMTPD research include: further elucidation of its mechanism of action; evaluation of its safety and efficacy in humans; development of new synthetic methods for the production of SMTPD; exploration of its potential therapeutic effects on a variety of diseases, such as Alzheimer's disease, Parkinson's disease, and stroke; and investigation of its potential applications in drug development. Additionally, further research is needed to explore the potential synergistic effects of SMTPD in combination with other compounds and to identify new biological activities of SMTPD.
Synthesis Methods
SMTPD can be synthesized from a variety of starting materials, including 3-methylthiophenol and ethylenediamine. The synthesis of SMTPD involves the condensation of these two compounds in the presence of an acid catalyst. The reaction is typically carried out at a temperature of 80°C for a period of 3 to 4 hours. The product is then purified by recrystallization or column chromatography.
properties
IUPAC Name |
N'-(3-methylsulfanylphenyl)-N-(2-thiophen-3-ylethyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O2S2/c1-20-13-4-2-3-12(9-13)17-15(19)14(18)16-7-5-11-6-8-21-10-11/h2-4,6,8-10H,5,7H2,1H3,(H,16,18)(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DHYPFSGUNGIQQK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC(=C1)NC(=O)C(=O)NCCC2=CSC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.